(2S,3S)-4-cyclopropyl-5-oxo-3-(thiophen-2-yl)thiomorpholine-2-carboxylic acid

• IUPAC Name: (2S,3S)-4-cyclopropyl-5-oxo-3-thiophen-2-ylthiomorpholine-2-carboxylic acid
• InChI: InChI=1S/C12H13NO3S2/c14-9-6-18-11(12(15)16)10(8-2-1-5-17-8)13(9)7-3-4-7/h1-2,5,7,10-11H,3-4,6H2,(H,15,16)/t10-,11+/m1/s1
• InChI Key: UGWCOMJGSDSYFN-MNOVXSKESA-N
• Canonical SMILES: C1CC1N2C(C(SCC2=O)C(=O)O)C3=CC=CS3
• Isomeric SMILES: C1CC1N2[C@@H]([C@H](SCC2=O)C(=O)O)C3=CC=CS3
• Molecular Formula: C12H13NO3S2
• Molecular Weight: 283.4 g/mol

Description

Typically, the description of a chemical compound includes its IUPAC name, molecular formula, molecular weight, and structural formula. It may also include its appearance (solid, liquid, color, etc.) and its CAS number for identification.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and computational methods. These techniques can provide information about the 3D arrangement of atoms in the molecule and the type of bonds between them.

Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Scientific Research Applications

Antioxidant Activity

Thiomorpholine derivatives may exhibit antioxidant properties, which are valuable in preventing oxidative stress-related damage and could have implications in various health conditions, including cancer and neurodegenerative diseases.

Each of these applications represents a unique field of research where “(2S,3S)-4-cyclopropyl-5-oxo-3-(thiophen-2-yl)thiomorpholine-2-carboxylic acid” could potentially make a significant impact. .

Mechanism of Action

This is typically used in the context of biological activity, describing how the compound interacts with biological systems or processes.

Safety and Hazards

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Future Directions

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